Cas no 1246816-00-1 (Ranolazine Bis(N-Oxide))

Ranolazine Bis(N-Oxide) is a chemically modified derivative of ranolazine, characterized by the oxidation of both nitrogen atoms in its structure. This modification enhances its metabolic stability and alters its pharmacokinetic profile, making it a subject of interest in pharmaceutical research. The bis(N-oxide) form exhibits improved solubility and reduced susceptibility to enzymatic degradation, which may contribute to prolonged therapeutic effects. Its potential applications include cardiovascular research, particularly in studying myocardial ischemia and arrhythmias. The compound's unique oxidative state also allows for distinct interactions with ion channels, offering insights into mechanism-based investigations. Analytical standards of Ranolazine Bis(N-Oxide) are utilized for method development and impurity profiling in quality control.
Ranolazine Bis(N-Oxide) structure
Ranolazine Bis(N-Oxide) structure
Product Name:Ranolazine Bis(N-Oxide)
CAS No:1246816-00-1
MF:C24H33N3O6
MW:459.535326719284
CID:1065209
PubChem ID:71751975
Update Time:2025-10-29

Ranolazine Bis(N-Oxide) Chemical and Physical Properties

Names and Identifiers

    • Ranolazine Bis(N-Oxide)
    • N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1,4-dioxidopiperazine-1,4-diium-1-yl]acetamide
    • N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide 1,4-Dioxide
    • N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide 1,4-Dioxide;
    • UNII-GF8UVL7D96
    • J-005122
    • 1-Piperazineacetamide, N-(2,6-dimethylphenyl)-4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)-, 1,4-dioxide
    • DTXSID00858361
    • N-(2,6-Dimethylphenyl)-2-{4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1,4-dioxo-1lambda~5~,4lambda~5~-piperazin-1-yl}acetamide
    • GF8UVL7D96
    • 1246816-00-1
    • Inchi: 1S/C24H33N3O6/c1-18-7-6-8-19(2)24(18)25-23(29)16-27(31)13-11-26(30,12-14-27)15-20(28)17-33-22-10-5-4-9-21(22)32-3/h4-10,20,28H,11-17H2,1-3H3,(H,25,29)
    • InChI Key: BIUBGFGNJNWYSV-UHFFFAOYSA-N
    • SMILES: [O-][N+]1(CC(COC2C=CC=CC=2OC)O)CC[N+](CC(NC2C(C)=CC=CC=2C)=O)(CC1)[O-]

Computed Properties

  • Exact Mass: 459.23700
  • Monoisotopic Mass: 459.23693578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 617
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 130.14000
  • LogP: 2.90030

Ranolazine Bis(N-Oxide) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R122515-2.5mg
Ranolazine Bis(N-Oxide)
1246816-00-1
2.5mg
$ 173.00 2023-09-06
TRC
R122515-25mg
Ranolazine Bis(N-Oxide)
1246816-00-1
25mg
$ 1355.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-471832-2.5 mg
Ranolazine Bis(N-Oxide),
1246816-00-1
2.5 mg
¥2,708.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
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Ranolazine Bis(N-Oxide),
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¥2708.00 2023-09-05

Additional information on Ranolazine Bis(N-Oxide)

Ranolazine Bis(N-Oxide): A Comprehensive Overview

Ranolazine Bis(N-Oxide), also known by its CAS number 1246816-00-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

The name Ranolazine Bis(N-Oxide) reflects its chemical structure, which includes two N-oxide groups attached to the ranolazine backbone. Ranolazine itself is a well-known antianginal drug, and the introduction of N-oxide groups can significantly alter its chemical properties, making it a valuable compound for further research and development.

Recent studies have explored the potential of Ranolazine Bis(N-Oxide) in various therapeutic areas. For instance, researchers have investigated its role in modulating cellular signaling pathways, which could pave the way for new treatments in cardiovascular diseases and other conditions. The compound's ability to influence nitric oxide (NO) bioavailability has been a focal point of recent investigations, highlighting its potential as a modulator of vascular function.

In terms of synthesis, Ranolazine Bis(N-Oxide) can be prepared through a variety of methods, including oxidation reactions and enzymatic transformations. These methods have been optimized to improve yield and purity, ensuring that the compound is available for large-scale studies and potential clinical applications.

The structural features of Ranolazine Bis(N-Oxide) make it an intriguing subject for computational chemistry studies. Advanced modeling techniques have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These insights are crucial for determining its suitability as a drug candidate.

Moreover, the compound's stability under various conditions has been thoroughly examined. Understanding its stability is essential for ensuring its shelf life and compatibility with different formulations, which are critical factors in drug development.

Recent advancements in analytical techniques have also contributed to our understanding of Ranolazine Bis(N-Oxide). High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity.

In conclusion, Ranolazine Bis(N-Oxide) represents a promising compound with diverse applications in the field of medicinal chemistry. Its unique properties and potential therapeutic benefits make it an area of active research interest. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play a significant role in future drug discovery efforts.

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